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Compound of Interest

Compound Name: 2-Amino-5-iodo-3-nitropyridine

Cat. No.: B152466 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Amino-5-iodo-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling

precautions for 2-Amino-5-iodo-3-nitropyridine. As a Senior Application Scientist, the

following content is synthesized from authoritative safety data and field-proven best practices

to ensure the well-being of laboratory personnel and the integrity of research. The causality

behind each recommendation is explained to foster a deeper understanding of risk mitigation.

Compound Profile and Hazard Identification
2-Amino-5-iodo-3-nitropyridine is a versatile organic intermediate utilized in the synthesis of

pharmaceuticals and agrochemicals.[1] Its molecular structure, featuring an amino group, a

nitro group, and an iodine substituent on a pyridine ring, contributes to its utility as a building

block in creating biologically active molecules.[1] However, these same functional groups are

the source of its inherent chemical and toxicological hazards.

Physical and Chemical Properties
A foundational understanding of the compound's properties is critical for safe handling.
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Property Value Source

Molecular Formula C₅H₄IN₃O₂ [1][2]

Molecular Weight 265.01 g/mol [1][2]

Appearance
Pale yellow to light brown

powder
[1]

Melting Point 230-236 °C [1]

Solubility Water solubility: 3 g/l (20 °C) [3]

GHS Hazard Classification
2-Amino-5-iodo-3-nitropyridine is classified as hazardous under the Globally Harmonized

System (GHS). The primary risks are associated with acute toxicity and irritation.

Hazard Class Category GHS Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Skin Sensitization Category 1
H317: May cause an

allergic skin reaction
[2]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[2]

The assigned GHS pictogram is the GHS07 Exclamation Mark, with the signal word "Warning".

[4]
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Risk Assessment and Mitigation: The Core of Safe
Handling
A thorough risk assessment is paramount before any experimental work begins. The primary

routes of exposure are inhalation of the powder, skin/eye contact, and ingestion.[3]

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate personnel from the hazard.

Chemical Fume Hood: All weighing and handling of 2-Amino-5-iodo-3-nitropyridine powder

must be conducted in a certified chemical fume hood. This is crucial to prevent the inhalation

of fine particulates, which can cause respiratory irritation.[3][5]

Ventilation: Ensure the laboratory is well-ventilated to dissipate any potential fugitive

emissions.[6][7]

Safety Infrastructure: Eyewash stations and safety showers must be readily accessible and

tested regularly.[3]

Personal Protective Equipment (PPE): The Essential
Barrier
PPE provides a direct barrier between the user and the chemical.[8] Selection must be based

on the specific hazards of the compound.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Gloves must be

inspected for tears or punctures before use. Contaminated gloves should be removed

immediately using the proper technique to avoid skin contact, and hands should be washed

thoroughly.[7][9]

Eye Protection: Chemical safety goggles or safety glasses with side shields are mandatory

to protect against splashes or airborne powder.[3][7][10]

Skin and Body Protection: A standard laboratory coat must be worn and kept fully fastened.

For larger quantities or tasks with a higher risk of spillage, consider a chemical-resistant

apron.[9][11]
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Respiratory Protection: If work cannot be conducted in a fume hood or if dust generation is

significant, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.[7][8]

[10]

Standard Operating Procedures (SOPs)
Adherence to validated protocols is the cornerstone of a trustworthy safety system.

General Handling and Usage Protocol
This workflow minimizes exposure during routine handling.

Step-by-Step Methodology:

Preparation: Before handling, ensure the fume hood is operational and the work area is

clean and uncluttered. Don all required PPE.

Weighing: Conduct all weighing operations on a draft shield balance inside the fume hood to

contain airborne powder.

Dispensing: Use spatulas and other tools carefully to minimize dust formation. Avoid pouring

the dry powder where possible.

Post-Handling: Tightly seal the container immediately after use.[4][6]

Decontamination: Clean all surfaces, glassware, and equipment that came into contact with

the chemical.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work and before leaving the laboratory.[4] Do not eat, drink, or smoke in the work

area.[4][9]
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Storage Protocol
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Proper storage is critical to maintaining chemical stability and preventing accidental exposure

or reaction.

Container: Keep the compound in its original, tightly sealed container.[6]

Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.

[3][6] The storage area should be secure and locked to prevent unauthorized access.[4][5]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.[3][4] Storing

incompatible chemicals together can lead to dangerous reactions, fire, or explosions.

Emergency and Disposal Procedures
Preparedness for emergencies is non-negotiable.

Exposure Response
Immediate and correct action is vital in an exposure event.

Step-by-Step Emergency Protocol:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or they

feel unwell, seek medical attention.[4][6]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[4][6] If skin irritation or an allergic

reaction occurs, seek medical advice.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[4][6] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Call a poison

control center or physician immediately for treatment advice.[4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC151120050&productDescription=2-AMINO-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://pdf.benchchem.com/1666/Proper_Disposal_of_2_Amino_5_nitrobenzoic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC151120050&productDescription=2-AMINO-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/382msds_0122GjGhs08Div.3sds2-Amino-5-nitropyridine.pdf
https://www.chemicalbook.com/msds/2-amino-3-iodo-5-methylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Clothing
Wash with Soap & Water

Flush Eyes with Water
(15 mins)

IMMEDIATELY

Rinse Mouth
Do NOT Induce Vomiting

IMMEDIATELY

Seek Medical Attention

if unwell if irritation persists IMMEDIATELY

Call Poison Center

IMMEDIATELY

Click to download full resolution via product page

Spill Management
Accidental spills must be handled promptly and safely.

Step-by-Step Spill Cleanup Protocol:

Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate & Control: Ensure the area is well-ventilated (if safe to do so) and shut off all

ignition sources.[4]

PPE: Don appropriate PPE, including respiratory protection, gloves, and eye protection.

Containment: Carefully sweep up the spilled solid material. Avoid actions that create dust.[4]

Use spark-proof tools if there is a fire hazard.[6][7]
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Collection: Place the swept-up material into a suitable, labeled container for hazardous

waste disposal.[4]

Decontamination: Clean the spill area thoroughly with a suitable solvent, collecting the

rinsate as hazardous waste.

Disposal: Dispose of the waste container according to institutional and local regulations.

Waste Disposal
2-Amino-5-iodo-3-nitropyridine and any materials contaminated with it must be treated as

hazardous waste.

Segregation: Do not mix this waste with other waste streams.[5][11]

Containerization: Collect waste in a clearly labeled, sealed, and chemically resistant

container.[5][11]

Disposal Route: The only acceptable method of disposal is through a licensed chemical

waste disposal contractor or an approved waste disposal plant.[3][11] Never dispose of this

chemical down the drain or in general trash.[11]

Empty Containers: Empty containers should be treated as hazardous waste. They can be

triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste. The

rinsed container should then be punctured to prevent reuse before disposal.[11]
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Proper Disposal of 2-Amino-5-nitrobenzoic Acid: A Step-by-Step Guide for Labor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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